![molecular formula C15H22ClNO B4440492 N-allyl-4-(2,5-dimethylphenoxy)but-2-en-1-amine hydrochloride](/img/structure/B4440492.png)
N-allyl-4-(2,5-dimethylphenoxy)but-2-en-1-amine hydrochloride
Overview
Description
N-allyl-4-(2,5-dimethylphenoxy)but-2-en-1-amine hydrochloride, also known as DMBA, is a chemical compound that has been used extensively in scientific research. DMBA is a derivative of the chemical compound butadiene, which is commonly used in the production of synthetic rubber. DMBA has been found to have a number of interesting properties that make it useful in a variety of research applications.
Mechanism of Action
N-allyl-4-(2,5-dimethylphenoxy)but-2-en-1-amine hydrochloride induces tumors by causing DNA damage in cells. Specifically, this compound causes mutations in the Kras and p53 genes, which are known to be involved in the development of many types of cancer. This compound also activates a number of signaling pathways that are involved in cell proliferation and survival, which can contribute to the development of tumors.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects on experimental animals. In addition to its ability to induce tumors, this compound has been found to cause oxidative stress and inflammation in cells. This compound has also been found to affect the expression of a number of genes that are involved in cell growth and differentiation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-allyl-4-(2,5-dimethylphenoxy)but-2-en-1-amine hydrochloride in lab experiments is its ability to induce tumors in experimental animals. This makes this compound a useful tool for studying the mechanisms of carcinogenesis and for testing the efficacy of potential cancer treatments. However, there are also some limitations to using this compound in lab experiments. One limitation is that this compound is a potent carcinogen, which means that it can be toxic to experimental animals if not handled properly. Another limitation is that this compound-induced tumors may not accurately reflect the development of tumors in humans, which can make it difficult to translate the results of lab experiments to clinical settings.
Future Directions
There are a number of future directions for research involving N-allyl-4-(2,5-dimethylphenoxy)but-2-en-1-amine hydrochloride. One area of interest is the development of new drugs that can target the signaling pathways that are activated by this compound. Another area of interest is the use of this compound in combination with other chemicals to induce tumors in experimental animals. This can help researchers to better understand the complex interactions between different chemicals and the mechanisms of carcinogenesis. Finally, there is a need for further research into the safety and toxicity of this compound, particularly in relation to human exposure.
Scientific Research Applications
N-allyl-4-(2,5-dimethylphenoxy)but-2-en-1-amine hydrochloride has been used extensively in scientific research due to its ability to induce tumors in experimental animals. This compound is commonly used in cancer research to study the mechanisms of carcinogenesis and to test the efficacy of potential cancer treatments. This compound has also been used in studies of the immune system and in the development of new drugs for a variety of diseases.
Properties
IUPAC Name |
(E)-4-(2,5-dimethylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO.ClH/c1-4-9-16-10-5-6-11-17-15-12-13(2)7-8-14(15)3;/h4-8,12,16H,1,9-11H2,2-3H3;1H/b6-5+; | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAVOMVZRFDDMNM-IPZCTEOASA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCC=CCNCC=C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)C)OC/C=C/CNCC=C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.79 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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